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Compound of Interest

Compound Name: DI-N-DECYL SULPHONE

Cat. No.: B1645674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Di-n-decyl sulfone (C₂₀H₄₂O₂S) is a symmetrical dialkyl sulfone recognized for its potential as a

non-ionic surfactant. This technical guide provides a comprehensive overview of its known

properties, applications, and the experimental methodologies relevant to its study. While

specific quantitative data on the surfactant properties of di-n-decyl sulfone, such as its Critical

Micelle Concentration (CMC) and surface tension at CMC, are not readily available in public

literature, this document outlines the general experimental protocols for determining these

crucial parameters. Furthermore, information on its synthesis, potential applications, and the

current understanding of the biocompatibility and toxicity of related sulfone compounds are

presented to guide further research and development.

Core Properties of Di-n-Decyl Sulfone
Di-n-decyl sulfone is a sulfone compound featuring two n-decyl alkyl chains attached to a

central sulfonyl group. This structure imparts amphiphilic character to the molecule, with the

long alkyl chains providing hydrophobicity and the sulfonyl group contributing polarity.

Table 1: Physicochemical Properties of Di-n-Decyl Sulfone[1][2][3][4]
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Property Value Source

CAS Number 111530-37-1 [1][2][3][4][5]

Molecular Formula C₂₀H₄₂O₂S [1][2][3][4]

Molecular Weight 346.61 g/mol [1][2][3][4]

Boiling Point 445.9 °C at 760 mmHg [1][3]

Density 0.912 g/cm³ [1][3]

Flash Point 230.3 °C [1][3]

Vapor Pressure 1.00E-07 mmHg at 25°C [1][3]

Refractive Index 1.457 [1]

Appearance Not specified [1]

Solubility Not specified [1]

Synthesis of Di-n-Decyl Sulfone
While a specific, detailed experimental protocol for the synthesis of di-n-decyl sulfone is not

available in the reviewed literature, a general and common method for preparing symmetrical

dialkyl sulfones is through the oxidation of the corresponding dialkyl sulfide.

General Experimental Protocol: Synthesis of Dialkyl
Sulfones via Oxidation
This protocol describes a typical laboratory-scale synthesis of a dialkyl sulfone from a dialkyl

sulfide.

Materials:

Di-n-decyl sulfide

Hydrogen peroxide (30% solution)

Glacial acetic acid
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Sodium bicarbonate

Dichloromethane (or other suitable organic solvent)

Anhydrous magnesium sulfate

Rotary evaporator

Separatory funnel

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve di-n-decyl sulfide in glacial acetic acid.

Oxidation: Slowly add a stoichiometric excess of 30% hydrogen peroxide to the stirred

solution. The reaction is often exothermic and may require cooling to maintain a controlled

temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC) to observe the disappearance of the

starting sulfide and the appearance of the sulfone.

Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it

into a separatory funnel containing cold water.

Neutralization: Carefully neutralize the excess acetic acid by the slow addition of a saturated

sodium bicarbonate solution until effervescence ceases.

Extraction: Extract the aqueous layer multiple times with dichloromethane or another suitable

organic solvent.

Drying and Concentration: Combine the organic extracts and dry them over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary

evaporator to obtain the crude di-n-decyl sulfone.
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Purification: The crude product can be further purified by recrystallization or column

chromatography to yield the pure di-n-decyl sulfone.

Starting Materials

Reaction Work-up & Purification Final Product

Di-n-decyl Sulfide

Oxidation

Oxidizing Agent
(e.g., H₂O₂ in Acetic Acid)

Neutralization Extraction Drying Concentration Purification
(Recrystallization/Chromatography) Di-n-Decyl Sulfone

Click to download full resolution via product page

General synthesis workflow for Di-n-Decyl Sulfone.

Surfactant Properties and Characterization
The amphiphilic nature of di-n-decyl sulfone suggests its potential to act as a surfactant,

reducing the surface tension of liquids and forming micelles above a certain concentration.

Critical Micelle Concentration (CMC)
The CMC is a fundamental property of a surfactant, representing the concentration at which

micelle formation begins. As a non-ionic surfactant, the CMC of di-n-decyl sulfone can be

determined by various methods that detect the changes in the physical properties of the

solution as a function of surfactant concentration.

General Experimental Protocol: Determination of CMC by Surface Tension Measurement

This protocol outlines the measurement of surface tension to determine the CMC of a

surfactant.

Materials:

Di-n-decyl sulfone
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High-purity water (e.g., deionized or distilled)

Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

Precision balance

Volumetric flasks and pipettes

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of di-n-decyl sulfone in

high-purity water. Due to the potential for low aqueous solubility, a co-solvent may be

necessary, or the determination may need to be performed in a different solvent system.

Serial Dilutions: Prepare a series of solutions with decreasing concentrations of di-n-decyl

sulfone from the stock solution. The concentration range should span the expected CMC.

Surface Tension Measurement: Measure the surface tension of each solution using a

calibrated tensiometer. Ensure temperature control, as surface tension is temperature-

dependent.

Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant

concentration.

CMC Determination: The plot will typically show a region where surface tension decreases

linearly with the log of the concentration, followed by a plateau where the surface tension

remains relatively constant. The intersection of these two linear regions corresponds to the

CMC.
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Prepare Surfactant Stock Solution

Prepare Serial Dilutions

Measure Surface Tension of Each Dilution

Plot Surface Tension vs. log(Concentration)

Identify Inflection Point

Determine Critical Micelle Concentration (CMC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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